Cas no 832739-74-9 (5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 832739-74-9
• MF: C₁₁H₉F₂N₃O₂
• MW: 253.204869031906
• MDL: MFCD04967184
• CID: 3030503
• PubChem ID: 7017072
• Update Time: 2025-10-29

5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-CYCLOPROPYL-7-DIFLUOROMETHYL-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• STK312816
• 5-Cyclopropyl-7-difluoromethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid
• 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• BBL038982
• 832739-74-9
• CS-0262750
• MFCD04967184
• DTXSID401143863
• 862-144-8
• EN300-83650
• HIB73974
• AKOS000305967
• 5-Cyclopropyl-7-(difluoromethyl)pyrazolo(1,5-a)pyrimidine-2-carboxylic acid

• MDL： MFCD04967184
• Inchi： 1S/C11H9F2N3O2/c12-10(13)8-3-6(5-1-2-5)14-9-4-7(11(17)18)15-16(8)9/h3-5,10H,1-2H2,(H,17,18)
• InChI Key： CIYZFIWSCDKTKG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC2=CC(C(=O)O)=NN12)F

Computed Properties

• Exact Mass: 253.06628286Da
• Monoisotopic Mass: 253.06628286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

5-Cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid: A Comprehensive Overview

5-Cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 832739-74-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique structural features, including a cyclopropyl group and a difluoromethyl substituent, which contribute to its diverse applications. The compound's molecular formula is C₁₂H₁₀F₂N₃O₂, and its molecular weight is 267.22 g/mol. Its systematic name reflects its complex ring system and functional groups, making it a subject of interest for synthetic chemists and researchers.

The 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid scaffold is notable for its potential as a bioactive intermediate in drug discovery. Recent studies highlight its role in modulating enzyme activity and receptor binding, particularly in the context of kinase inhibitors and anti-inflammatory agents. Researchers are exploring its utility in designing novel therapeutics for conditions such as autoimmune diseases and metabolic disorders. The difluoromethyl group, in particular, enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry.

In agrochemical applications, 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has shown promise as a precursor for crop protection agents. Its structural motifs are being investigated for their ability to disrupt pest life cycles while minimizing environmental impact. The cyclopropyl ring contributes to the compound's lipophilicity, facilitating penetration through cell membranes, a critical factor in pesticide efficacy. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in both scientific and consumer circles.

The synthesis of 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yield and reduce waste, reflecting the industry's shift toward green chemistry principles. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound's purity and structural integrity, essential for research and industrial applications.

Market trends indicate rising interest in pyrazolo[1,5-a]pyrimidine derivatives, driven by their versatility in drug development and crop science. Patent filings related to 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid have increased, particularly in the U.S., Europe, and Asia, signaling its commercial potential. The compound's compatibility with high-throughput screening platforms further enhances its appeal to pharmaceutical and agrochemical companies seeking innovative solutions.

From a regulatory perspective, 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is not classified as hazardous under current guidelines, making it accessible for research and development. However, standard laboratory safety protocols should always be followed when handling this compound. Its stability under various pH conditions and thermal profiles has been documented, supporting its use in diverse formulations.

Future research directions for 5-cyclopropyl-7-(difluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid may explore its applications in personalized medicine and precision agriculture, two rapidly evolving fields. Collaborations between academic institutions and industry players are expected to accelerate the discovery of new derivatives with enhanced properties. As the scientific community continues to unravel the full potential of this compound, it is poised to play a pivotal role in addressing global health and food security challenges.